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Compound of Interest

Compound Name: Dimethoxymethanol

CAS No.: 58982-49-3

Cat. No.: B8625845

Get Quote

Welcome to the technical support guide for the purification of dimethoxymethanol (DMM),

also known as methylal. This resource is designed for researchers, chemists, and drug

development professionals who synthesize or use DMM and require a high-purity product. We

will address common challenges encountered during its isolation from complex reaction

mixtures, providing both theoretical understanding and practical, field-proven solutions.

Section 1: Frequently Asked Questions -
Understanding Your Mixture
This section addresses the fundamental properties of dimethoxymethanol and the common

impurities that arise from its synthesis. Understanding the components of your crude mixture is

the first critical step toward successful purification.

???+ question "Q1: What are the critical physicochemical properties of dimethoxymethanol
(DMM) that influence its purification?"

???+ question "Q2: What are the most common impurities found in crude dimethoxymethanol
reaction mixtures and where do they come from?"
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Starting Materials

Main Reaction

Common Impurities & Side Products
Methanol

Dimethoxymethanol (DMM)
(Desired Product)

Unreacted Methanol
excess

Dimethyl Ether (DME)

dehydration

Formaldehyde
(or Trioxane)

Unreacted Formaldehyde
excess

Methyl Formate

side reaction

Polyoxymethylenes

polymerization

Water
generates

polymerization w/
excess formaldehyde
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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